N-Heneicosyl bromide
CAS No.: 4276-50-0
Cat. No.: VC8273088
Molecular Formula: C21H43Br
Molecular Weight: 375.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4276-50-0 |
|---|---|
| Molecular Formula | C21H43Br |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | 1-bromohenicosane |
| Standard InChI | InChI=1S/C21H43Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22/h2-21H2,1H3 |
| Standard InChI Key | ABHHLNIVRZCBKH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCBr |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCBr |
Introduction
| Property | Value |
|---|---|
| IUPAC Name | 1-Bromohenicosane |
| Synonyms | Heneicosane, 1-bromo- |
| CAS Registry Number | 4276-50-0 |
| Molecular Formula | C₂₁H₄₃Br |
| Molecular Weight | 375.47 g/mol |
The crystalline solid form at room temperature and its solubility profile in nonpolar solvents align with trends observed in long-chain alkyl halides .
Chemical and Physical Properties
Thermodynamic and Spectroscopic Data
Experimental measurements and estimates for key physicochemical parameters are summarized below:
Table 2: Physicochemical Properties of N-Heneicosyl Bromide
| Property | Value | Source |
|---|---|---|
| Melting Point | 46.1°C | Experimental |
| Boiling Point | 405.99°C (estimate) | Estimated |
| Density | 1.0028 g/cm³ (estimate) | Estimated |
| Refractive Index | 1.4798 (estimate) | Estimated |
The melting point of 46.1°C suggests moderate thermal stability, while the high boiling point estimate reflects the compound’s long hydrocarbon chain. The refractive index and density values are consistent with analogous alkyl bromides, though experimental validation is recommended .
Applications and Uses
Role in Organic Synthesis
N-Heneicosyl bromide serves as a precursor in:
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Surfactant Production: Quaternary ammonium compounds for detergents and emulsifiers.
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Pharmaceutical Intermediates: Alkylation agents in drug synthesis.
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Polymer Chemistry: Chain-transfer agents in radical polymerization.
Its long alkyl chain enhances micelle formation in aqueous systems, making it valuable in nanotechnology and colloidal science .
| Supplier | Contact Information |
|---|---|
| Dalian Ruiying Technology Co., Ltd. | Tel: +86-411-86907150 |
| Bide Pharmatech Ltd. | Email: product02@bidepharm.com |
| Accela ChemBio Co., Ltd. | Tel: +86-21-50795510 |
| Jiangsu Aikon Biopharmaceutical | Email: qqyang@aikonchem.com |
Pricing and batch sizes vary by supplier, with typical purities ranging from 95% to 98% .
Related Compounds and Derivatives
Table 4: Structurally Related Alkyl Bromides
| Compound Name | CAS Number | Molecular Formula |
|---|---|---|
| 1-Bromodocosane | 6938-77-2 | C₂₂H₄₅Br |
| 1-Bromodotriacontane | 74223-95-7 | C₃₂H₆₅Br |
| 21-Bromoheneicosanoic acid | 16534-68-4 | C₂₁H₄₁BrO₂ |
These analogues demonstrate similar reactivity patterns, expanding utility in lipid membrane studies and polymer crosslinking .
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